Ethyl 5-(methylamino)-2,5-dioxopentanoate

• CAS No.: 86938-16-1
• Molecular Formula: C8H13NO4
• Molecular Weight: 187.19 g/mol
• IUPAC Name: ethyl 5-(methylamino)-2,5-dioxopentanoate
• InChI: InChI=1S/C8H13NO4/c1-3-13-8(12)6(10)4-5-7(11)9-2/h3-5H2,1-2H3,(H,9,11)
• InChI Key: VLUNQQHOZZHOQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CCC(=O)NC

Description

Ethyl 5-(methylamino)-2,5-dioxopentanoate is an organic compound with a complex structure that includes an ester functional group, a ketone, and a secondary amine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 5-(methylamino)-2,5-dioxopentanoate typically involves the reaction of ethyl acetoacetate with methylamine. The process can be carried out under mild conditions, often in the presence of a base such as sodium hydroxide to facilitate the nucleophilic attack of the amine on the carbonyl group of the ester. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization and subsequent rearrangement to yield the final product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

Ethyl 5-(methylamino)-2,5-dioxopentanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• **Reduction